![molecular formula C17H16N2O4S2 B2777038 (E)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide CAS No. 896290-83-8](/img/structure/B2777038.png)
(E)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide
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Description
(E)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C17H16N2O4S2 and its molecular weight is 376.45. The purity is usually 95%.
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Scientific Research Applications
Biological Activities of Benzothiazole Derivatives
Benzothiazole derivatives, including compounds with similar structures to the one , have been identified as having a wide range of biological activities. These activities include antimicrobial, antifungal, anticancer, antiviral, anti-inflammatory, antimalarial, antifilarial, trypanocidal, anticonvulsant, analgesic, immunosuppressive, and capabilities as multidrug resistance reversals. The structural uniqueness of benzothiazole, especially when combined with other pharmacophoric groups, contributes to its versatile biological properties (Bhat & Belagali, 2020).
Therapeutic Potential and Medicinal Chemistry
Benzothiazole and its derivatives are recognized for their therapeutic potential across various domains in medicinal chemistry. They exhibit a broad spectrum of pharmacological effects, including antitumor, antimicrobial, and anti-inflammatory activities. This makes benzothiazole a crucial scaffold in drug discovery, with many molecules containing this core structure used in clinical settings for treating different diseases and disorders (Kamal et al., 2015).
Synthetic Approaches and Chemical Modifications
The chemical versatility of benzothiazole allows for various synthetic modifications, enhancing its biological activities. Synthetic chemists have developed numerous methodologies to create novel benzothiazole derivatives with improved pharmacological profiles. These synthetic strategies include modifications to the benzothiazole nucleus to generate compounds that can act on different biological targets, offering potential new treatments for diseases (Ibrahim, 2011).
properties
IUPAC Name |
N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-3-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4S2/c1-19-15-13(23-2)8-5-9-14(15)24-17(19)18-16(20)11-6-4-7-12(10-11)25(3,21)22/h4-10H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVKPBTULSGDBSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=C2SC1=NC(=O)C3=CC(=CC=C3)S(=O)(=O)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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